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Compound of Interest

Compound Name: Suberosol

Cat. No.: B15567281

For Researchers, Scientists, and Drug Development Professionals

Introduction

Suberosol, a naturally occurring tetracyclic triterpenoid, has been identified as a compound
with potential therapeutic applications. Isolated from Polyalthia suberosa, this C31 lanostane-
type triterpene has demonstrated noteworthy biological activity, particularly as an anti-HIV
agent[1][2]. This document provides a summary of the available data on suberosol, including
its known biological effects and protocols for relevant experimental investigation. While current
research on suberosol is in its nascent stages, its unique structure and initial findings warrant
further exploration for drug discovery and development.

Chemical Properties
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Property Value Source
Chemical Formula C31H500:2 PubChem
Molecular Weight 454.7 g/mol PubChem

(3S,5R,10S,13R,14R,15S5,17R
)-4,4,10,13,14-pentamethyl-17-
[(2R)-6-methyl-5-
methylideneheptan-2-

IUPAC Name PubChem
yl]-2,3,5,6,12,15,16,17-
octahydro-1H-

cyclopenta[a]phenanthrene-

3,15-diol
Structure Lanostane-type triterpenoid [1]
Natural Source Polyalthia suberosa [1][2]

Therapeutic Potential: Anti-HIV Activity

The primary therapeutic potential of suberosol identified to date is its activity against the
Human Immunodeficiency Virus (HIV). Research has shown that suberosol can inhibit HIV
replication in lymphocyte cells.

Quantitative Data

Compound Cell Line Activity ECso Source
Anti-HIV

Suberosol H9 Lymphocyte o 3 pg/mL
Replication

This initial finding suggests that suberosol may serve as a lead compound for the
development of novel antiretroviral therapies. Further studies are required to elucidate its
precise mechanism of action against HIV. Lanostane-type triterpenoids, as a class, have shown
promise as anti-HIV agents, with some inhibiting HIV-1 protease.

Experimental Protocols
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The following are generalized protocols relevant to the study of suberosol and other natural
products with antiviral potential. These are based on standard laboratory practices and the
limited information available on suberosol.

Isolation of Suberosol from Polyalthia suberosa

This protocol outlines a general procedure for the extraction and isolation of triterpenoids from
a plant source.
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(Viral Assembly & Budding)

(Viral Protein Synthesis)

Suberosol = Integration I

(Reverse TranscriptiorD

HIV Entry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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